Cas no 124491-44-7 (5-Pyrimidinecarbonylbromide, 2-amino-)

5-Pyrimidinecarbonylbromide, 2-amino- structure
124491-44-7 structure
Product Name:5-Pyrimidinecarbonylbromide, 2-amino-
CAS No:124491-44-7
MF:C5H4BrN3O
MW:202.008759498596
CID:103732
PubChem ID:45081827
Update Time:2025-04-18

5-Pyrimidinecarbonylbromide, 2-amino- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonylbromide, 2-amino-
    • 2-aminopyrimidine-5-carbonyl bromide
    • 5-Pyrimidinecarbonyl bromide, 2-amino- (9CI)
    • 2-Aminopyrimidine-5-carbonylbromide
    • DTXSID00664888
    • 124491-44-7
    • Inchi: 1S/C5H4BrN3O/c6-4(10)3-1-8-5(7)9-2-3/h1-2H,(H2,7,8,9)
    • InChI Key: XKYSQBJCKBYAHV-UHFFFAOYSA-N
    • SMILES: BrC(C1=CN=C(N)N=C1)=O

Computed Properties

  • Exact Mass: 200.95382
  • Monoisotopic Mass: 200.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.9A^2
  • XLogP3: 0.4

Experimental Properties

  • PSA: 68.87
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